Cas no 1058474-88-6 (4-[6-(2,4-dimethylphenyl)pyridazin-3-yl]-N-(2-methoxyphenyl)piperazine-1-carboxamide)

• Product Name: 4-[6-(2,4-dimethylphenyl)pyridazin-3-yl]-N-(2-methoxyphenyl)piperazine-1-carboxamide
• CAS No: 1058474-88-6
• MF: C₂₄H₂₇N₅O₂
• MW: 417.503484964371
• CID: 6044947
• PubChem ID: 25842842
• Update Time: 2025-06-08

4-[6-(2,4-dimethylphenyl)pyridazin-3-yl]-N-(2-methoxyphenyl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-[6-(2,4-dimethylphenyl)pyridazin-3-yl]-N-(2-methoxyphenyl)piperazine-1-carboxamide
• VU0493626-1
• 1058474-88-6
• AKOS024496560
• 4-(6-(2,4-dimethylphenyl)pyridazin-3-yl)-N-(2-methoxyphenyl)piperazine-1-carboxamide
• F5090-2151

• Inchi： 1S/C24H27N5O2/c1-17-8-9-19(18(2)16-17)20-10-11-23(27-26-20)28-12-14-29(15-13-28)24(30)25-21-6-4-5-7-22(21)31-3/h4-11,16H,12-15H2,1-3H3,(H,25,30)
• InChI Key： IVGLHXCGEAMUJF-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=CC=C2OC)=O)CCN(C2=NN=C(C3=CC=C(C)C=C3C)C=C2)CC1

Computed Properties

• Exact Mass: 417.21647512g/mol
• Monoisotopic Mass: 417.21647512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 70.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 4-[6-(2,4-dimethylphenyl)pyridazin-3-yl]-N-(2-methoxyphenyl)piperazine-1-carboxamide

Introduction to 4-[6-(2,4-dimethylphenyl)pyridazin-3-yl]-N-(2-methoxyphenyl)piperazine-1-carboxamide (CAS No. 1058474-88-6)

4-[6-(2,4-dimethylphenyl)pyridazin-3-yl]-N-(2-methoxyphenyl)piperazine-1-carboxamide (CAS No. 1058474-88-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperazines and is characterized by its unique structural features, which include a pyridazine ring and substituted phenyl groups. The combination of these functional groups imparts specific pharmacological properties, making it a promising candidate for various therapeutic applications.

The molecular formula of 4-[6-(2,4-dimethylphenyl)pyridazin-3-yl]-N-(2-methoxyphenyl)piperazine-1-carboxamide is C₂₃H₂₅N₅O₂, and its molecular weight is approximately 391.47 g/mol. The compound exhibits high solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, which facilitates its use in various experimental settings. Its physical and chemical properties, including melting point, boiling point, and solubility, have been extensively studied to optimize its formulation and delivery methods.

In recent years, 4-[6-(2,4-dimethylphenyl)pyridazin-3-yl]-N-(2-methoxyphenyl)piperazine-1-carboxamide has been the subject of numerous research studies aimed at elucidating its biological activities and potential therapeutic applications. One of the key areas of interest is its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression, anxiety disorders, and other psychiatric conditions. Studies have shown that this compound exhibits potent SSRI activity, making it a potential candidate for the development of new antidepressant drugs.

Beyond its SSRI properties, 4-[6-(2,4-dimethylphenyl)pyridazin-3-yl]-N-(2-methoxyphenyl)piperazine-1-carboxamide has also demonstrated significant anti-inflammatory effects. In vitro and in vivo studies have revealed that it can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The mechanism of action of 4-[6-(2,4-dimethylphenyl)pyridazin-3-yl]-N-(2-methoxyphenyl)piperazine-1-carboxamide has been extensively investigated using a combination of biochemical assays and molecular modeling techniques. It has been shown to interact with specific receptors and enzymes involved in neurotransmitter regulation and inflammatory pathways. For instance, the compound binds to serotonin transporters with high affinity, thereby preventing the reuptake of serotonin into presynaptic neurons. This leads to increased serotonin levels in the synaptic cleft, which is thought to underlie its antidepressant effects.

In addition to its pharmacological properties, the safety profile of 4-[6-(2,4-dimethylphenyl)pyridazin-3-yl]-N-(2-methoxyphenyl)piperazine-1-carboxamide has been evaluated through preclinical toxicity studies. These studies have demonstrated that the compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

The development of new drugs based on 4-[6-(2,4-dimethylphenyl)pyridazin-3-yl]-N-(2-methoxyphenyl)piperazine-1-carboxamide is an active area of research. Several pharmaceutical companies are currently investigating this compound for various therapeutic applications. Preclinical studies have shown promising results in terms of efficacy and safety, paving the way for future clinical trials.

In conclusion, 4-[6-(2,4-dimethylphenyl)pyridazin-3-yl]-N-(2-methoxyphenyl)piperazine-1-carboxamide (CAS No. 1058474-88-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for the development of new drugs targeting psychiatric disorders and inflammatory diseases. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, highlighting its importance in modern drug discovery efforts.